Cas no 1874642-98-4 (tert-butyl 4-bromo-1-methyl-1H-1,2,3-triazole-5-carboxylate)

• Product Name: tert-butyl 4-bromo-1-methyl-1H-1,2,3-triazole-5-carboxylate
• CAS No: 1874642-98-4
• MF: C₈H₁₂BrN₃O₂
• MW: 262.10378074646
• MDL: MFCD29939349
• CID: 5172500
• PubChem ID: 130597548
• Update Time: 2026-03-04

tert-butyl 4-bromo-1-methyl-1H-1,2,3-triazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-5-carboxylic acid, 4-bromo-1-methyl-, 1,1-dimethylethyl ester
• tert-Butyl 4-bromo-1-methyl-1H-1,2,3-triazole-5-carboxylate
• tert-butyl 4-bromo-1-methyl-1H-1,2,3-triazole-5-carboxylate

• MDL： MFCD29939349
• Inchi： 1S/C8H12BrN3O2/c1-8(2,3)14-7(13)5-6(9)10-11-12(5)4/h1-4H3
• InChI Key： NWAMGDCKEOHHCY-UHFFFAOYSA-N
• SMILES： N1(C)C(C(OC(C)(C)C)=O)=C(Br)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on tert-butyl 4-bromo-1-methyl-1H-1,2,3-triazole-5-carboxylate

Research Brief on tert-Butyl 4-Bromo-1-methyl-1H-1,2,3-triazole-5-carboxylate (CAS: 1874642-98-4)

The compound tert-butyl 4-bromo-1-methyl-1H-1,2,3-triazole-5-carboxylate (CAS: 1874642-98-4) has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This heterocyclic compound, featuring a triazole core, serves as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors, antimicrobial agents, and other therapeutic candidates. Recent studies have highlighted its role in click chemistry and as a building block for more complex pharmacophores.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of tert-butyl 4-bromo-1-methyl-1H-1,2,3-triazole-5-carboxylate as a precursor for the synthesis of novel PI3K inhibitors. The bromo-substituted triazole moiety was found to enhance binding affinity to the ATP-binding pocket of PI3K isoforms, demonstrating promising antitumor activity in preclinical models. The study emphasized the compound's synthetic flexibility, enabling rapid diversification for structure-activity relationship (SAR) studies.

Another notable application was reported in ACS Infectious Diseases (2024), where the compound was utilized to develop a new class of antimicrobial agents targeting drug-resistant bacterial strains. The bromine atom at the 4-position facilitated further functionalization via cross-coupling reactions, yielding derivatives with potent activity against MRSA and ESBL-producing Escherichia coli. The research underscored the importance of this intermediate in addressing the growing challenge of antimicrobial resistance.

From a synthetic chemistry perspective, recent advancements in continuous flow chemistry have improved the scalability and safety profile of producing tert-butyl 4-bromo-1-methyl-1H-1,2,3-triazole-5-carboxylate. A 2024 Organic Process Research & Development paper detailed an optimized protocol using microreactor technology, achieving higher yields (85-90%) while minimizing hazardous intermediate accumulation. This development is particularly relevant for industrial-scale production of pharmaceutical intermediates.

The compound's mechanism of action varies depending on its final derivatization. In most cases, the triazole core contributes to hydrogen bonding interactions with biological targets, while the ester group provides metabolic stability. Current research directions include exploring its potential in PROTAC (proteolysis targeting chimera) design and as a component in bifunctional small molecules for targeted protein degradation strategies.

Future research opportunities for tert-butyl 4-bromo-1-methyl-1H-1,2,3-triazole-5-carboxylate include its application in covalent inhibitor design (leveraging the reactive bromine center) and in the development of radiopharmaceuticals where the bromine could serve as a handle for isotopic labeling. The compound continues to be a valuable asset in the medicinal chemist's toolbox, bridging synthetic chemistry with biological applications.